2-(1-methyl-1H-indazol-6-yl)ethan-1-amine dihydrochloride
Overview
Description
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .
Synthesis Analysis
Imidazole has become an important synthon in the development of new drugs . The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc .Molecular Structure Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .Chemical Reactions Analysis
There are several synthetic approaches to indazoles, including reactions under catalyst- and solvent-free conditions, Cu2O-mediated cyclization of o-haloaryl-N-tosylhydrazones, Ag-catalyzed nitration–annulation with tert-butyl nitrite, iodine-mediated intramolecular aryl and sp3 C–H amination, and metal-free reaction of aryl-hydrazones with montmorillonite K-10 under O2 atmosphere .Physical And Chemical Properties Analysis
The physical and chemical properties of a specific imidazole derivative can vary widely depending on its structure. For example, 2-(1H-imidazol-1-yl)ethan-1-amine has a molecular weight of 111.15 and is a liquid at room temperature .Mechanism of Action
The mechanism of action of imidazole derivatives can vary widely depending on the specific compound and its biological target. For example, some imidazole derivatives have been found to inhibit cell growth of many neoplastic cell lines at concentrations lower than 1 μM causing a block in G0–G1 phase of cell cycle .
Safety and Hazards
Future Directions
Given the wide range of biological activities exhibited by imidazole derivatives, there is significant interest in developing new drugs based on this moiety . Future research will likely focus on optimizing the synthesis of these compounds and exploring their potential applications in various therapeutic areas .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1-methyl-1H-indazol-6-yl)ethan-1-amine dihydrochloride involves the reaction of 1-methyl-1H-indazole with ethylene oxide followed by reduction of the resulting intermediate to yield the desired product.", "Starting Materials": [ "1-methyl-1H-indazole", "ethylene oxide", "sodium borohydride", "hydrochloric acid", "water" ], "Reaction": [ "1. 1-methyl-1H-indazole is reacted with ethylene oxide in the presence of sodium borohydride as a reducing agent to yield the intermediate 2-(1-methyl-1H-indazol-6-yl)ethanol.", "2. The intermediate is then reduced using sodium borohydride in the presence of hydrochloric acid to yield 2-(1-methyl-1H-indazol-6-yl)ethan-1-amine.", "3. The amine is then reacted with hydrochloric acid to yield the dihydrochloride salt of the final product, 2-(1-methyl-1H-indazol-6-yl)ethan-1-amine dihydrochloride." ] } | |
CAS RN |
2624141-76-8 |
Product Name |
2-(1-methyl-1H-indazol-6-yl)ethan-1-amine dihydrochloride |
Molecular Formula |
C10H15Cl2N3 |
Molecular Weight |
248.2 |
Purity |
95 |
Origin of Product |
United States |
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